5-Butoxy-2-cyanothiophen-3-yl dimethyl phosphate

• CAS No.: 61124-98-9
• Molecular Formula: C11H16NO5PS
• Molecular Weight: 305.29 g/mol
• IUPAC Name: (5-butoxy-2-cyanothiophen-3-yl) dimethyl phosphate
• InChI: InChI=1S/C11H16NO5PS/c1-4-5-6-16-11-7-9(10(8-12)19-11)17-18(13,14-2)15-3/h7H,4-6H2,1-3H3
• InChI Key: IGJJUUQIJYEMTD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=C(S1)C#N)OP(=O)(OC)OC

Description

5-Butoxy-2-cyanothiophen-3-yl dimethyl phosphate is a useful research compound. Its molecular formula is C11H16NO5PS and its molecular weight is 305.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.7 g of potassium carbonate and 7.7 g of O,O-dimethyl chlorophosphate were added to a solution of 11 g of 2-cyano-3-hydroxy-5-n-butoxy-thiophene in 150 ml of acetonitrile and the mixture was stirred for 16 hours at 20° C. and was filtered. The filtrate was evaporated to dryness under reduced pressure and the residue was dissolved in ether. The ether solution was washed with water containing 100 g/l of sodium chloride and then with 0.1N sodium hydroxide solution containing 100 g/l of sodium chloride. The ether phase was dried and treated with activated carbon, filtered and concentrated to dryness to obtain 12.5 g of 2-cyano-3-(dimethoxyphosphoryloxy)-5-n-butoxy-thiophene with a refractive index of nD20 = 1.511.